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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305 Get Quote

For researchers, scientists, and professionals in drug development, the selection of high-

performance polymers is a critical decision. Polyimides, a class of polymers renowned for their

exceptional thermal stability, mechanical strength, and chemical resistance, are often the

materials of choice for demanding applications. The properties of these polymers can be finely

tuned by selecting different dianhydride and diamine monomers. This guide provides a

comparative analysis of polyimides derived from diphenic anhydride and other commonly

used dianhydrides, namely Pyromellitic Dianhydride (PMDA), 3,3',4,4'-Biphenyltetracarboxylic

Dianhydride (BPDA), and 4,4'-Oxydiphthalic Anhydride (ODPA), with a focus on supporting

experimental data.

This report synthesizes available data to offer a comparative overview. It is important to note

that direct comparative data for polyimides derived from diphenic anhydride under identical

conditions as other dianhydrides is limited in publicly accessible literature. Therefore, this guide

draws upon data from various studies, highlighting the properties of polyimides synthesized

from a non-planar isomer of diphenic anhydride, 2,2',3,3'-biphenyltetracarboxylic dianhydride

(i-BPDA), to provide valuable insights.

Unveiling the Monomers: A Structural Overview
The chemical structure of the dianhydride monomer plays a pivotal role in determining the final

properties of the polyimide. The rigidity, flexibility, and symmetry of the dianhydride molecule

influence chain packing, intermolecular interactions, and ultimately, the macroscopic behavior

of the polymer.
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To cite this document: BenchChem. [A Comparative Guide to Polyimides: Unveiling the
Properties of Diphenic Anhydride Derivatives]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1222305#comparing-the-properties-of-polyimides-
derived-from-diphenic-anhydride-and-other-dianhydrides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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